Cas no 65449-59-4 (Methyl 4-chloro-3-hydroxythiophene-2-carboxylate)

• Product Name: Methyl 4-chloro-3-hydroxythiophene-2-carboxylate
• CAS No: 65449-59-4
• MF: C₆H₅ClO₃S
• MW: 192.620099782944
• MDL: MFCD15071696
• CID: 1027991
• PubChem ID: 54706808
• Update Time: 2025-06-08

Methyl 4-chloro-3-hydroxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-hydroxythiophene-2-carboxylate
• 2-methoxycarbonyl-3-hydroxy-4-chloro-thiophene
• 4-Chloro-3-hydroxy-2-methoxycarbonylthiophene
• A867669
• 65449-59-4
• MB14669
• 2-Thiophenecarboxylic acid, 4-chloro-3-hydroxy-, methyl ester
• 2-methoxycarbonyl-3-hydroxy-4-chloro-thiophene; 4-Chloro-3-hydroxy-2-methoxycarbonylthiophene;
• ZJAVQZHWDFGPQG-UHFFFAOYSA-N
• MFCD15071696
• SCHEMBL9527282
• DTXSID40716092
• CS-0197355
• F12365
• DB-073621
• Methyl4-chloro-3-hydroxythiophene-2-carboxylate
• SY114050
• AKOS016002837
• DS-12949

• MDL： MFCD15071696
• Inchi： 1S/C6H5ClO3S/c1-10-6(9)5-4(8)3(7)2-11-5/h2,8H,1H3
• InChI Key： ZJAVQZHWDFGPQG-UHFFFAOYSA-N
• SMILES： ClC1=CSC(C(=O)OC)=C1O

Computed Properties

• Exact Mass: 191.96500
• Monoisotopic Mass: 191.9647929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.77000
• LogP: 1.89370

Methyl 4-chloro-3-hydroxythiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 4-chloro-3-hydroxythiophene-2-carboxylate

Methyl 4-chloro-3-hydroxythiophene-2-carboxylate (CAS No. 65449-59-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-chloro-3-hydroxythiophene-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 65449-59-4, is a significant intermediate in the synthesis of various pharmaceutical compounds. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds that have garnered considerable attention in medicinal chemistry due to their diverse biological activities. The structural features of Methyl 4-chloro-3-hydroxythiophene-2-carboxylate, particularly the presence of both chloro and hydroxyl substituents on the thiophene ring, make it a versatile building block for the development of novel therapeutic agents.

The utility of Methyl 4-chloro-3-hydroxythiophene-2-carboxylate in pharmaceutical synthesis stems from its ability to undergo a variety of chemical transformations. These include nucleophilic substitution reactions, condensation reactions, and oxidation processes, which are essential for constructing more complex molecular architectures. In recent years, there has been a growing interest in thiophene-based compounds due to their potential applications in the treatment of various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most compelling aspects of Methyl 4-chloro-3-hydroxythiophene-2-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and other chronic diseases. By designing molecules that specifically inhibit kinase activity, researchers have been able to develop targeted therapies that offer improved efficacy and reduced side effects compared to traditional treatments. The chloro and hydroxyl groups in Methyl 4-chloro-3-hydroxythiophene-2-carboxylate provide reactive sites that can be modified to create high-affinity kinase inhibitors.

Recent studies have highlighted the importance of thiophene derivatives in the development of antiviral agents. The structural motif of thiophene is found in several natural products that exhibit potent antiviral activity. For instance, thiazoloquinolines, which contain a thiophene ring, have shown promising results in inhibiting viral replication. Methyl 4-chloro-3-hydroxythiophene-2-carboxylate can serve as a precursor for synthesizing such derivatives, enabling the development of new antiviral drugs that target emerging pathogens.

The synthesis of Methyl 4-chloro-3-hydroxythiophene-2-carboxylate itself is an intriguing process that showcases the ingenuity of organic chemists. Typically, it involves the reaction of 2-bromothiophene with chloroacetic acid or its derivatives under controlled conditions. The bromine atom on the thiophene ring is displaced by a hydroxyl group through nucleophilic aromatic substitution, followed by esterification to yield the final product. This synthetic route highlights the importance of functional group transformations in constructing complex organic molecules.

The versatility of Methyl 4-chloro-3-hydroxythiophene-2-carboxylate extends beyond its applications in pharmaceuticals. It has also been explored as a material for organic electronics due to its ability to form conductive polymers. These polymers have potential applications in flexible electronics, solar cells, and light-emitting diodes (LEDs). The chloro and hydroxyl groups on the thiophene ring allow for further functionalization, enabling the tuning of electronic properties for specific applications.

In conclusion, Methyl 4-chloro-3-hydroxythiophene-2-carboxylate (CAS No. 65449-59-4) is a multifaceted compound with significant implications in pharmaceutical synthesis and materials science. Its structural features make it an ideal candidate for developing novel therapeutic agents, particularly kinase inhibitors and antiviral drugs. Additionally, its role in organic electronics underscores its broader utility beyond traditional medicinal chemistry applications. As research continues to uncover new possibilities for thiophene derivatives, compounds like Methyl 4-chloro-3-hydroxythiophene-2-carboxylate will undoubtedly remain at the forefront of scientific innovation.